2-Chloro-5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyridine

• IUPAC Name: 5-(6-chloropyridin-3-yl)-3-(4-fluorophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C13H7ClFN3O/c14-11-6-3-9(7-16-11)13-17-12(18-19-13)8-1-4-10(15)5-2-8/h1-7H
• InChI Key: GNHGOGBQYWKECT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NOC(=N2)C3=CN=C(C=C3)Cl)F
• Molecular Formula: C13H7ClFN3O
• Molecular Weight: 275.66 g/mol

Description

The compound “2-Chloro-5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyridine” is a complex organic molecule that contains several functional groups. It has a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Attached to this ring is a 1,2,4-oxadiazole ring, which is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom. The oxadiazole ring is attached to a phenyl ring, which is a six-membered carbon ring. The phenyl ring has a fluorine atom attached to it. The pyridine ring also has a chlorine atom attached to it.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these rings and the atoms within them. The presence of electronegative atoms like nitrogen, oxygen, and halogens (fluorine and chlorine) would create areas of high electron density and could result in interesting chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The pyridine and oxadiazole rings, for example, might undergo reactions at the nitrogen atoms. The halogens could potentially be replaced in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of halogens might make it relatively heavy and possibly volatile. The heterocyclic rings could contribute to its stability.

Scientific Research Applications

Pharmaceutical Synthesis

• . Given the structural similarity, our compound may also find applications in drug development.

Alkene Hydromethylation

• .

Boronic Acid Derivatives

• .

Trifluoromethylpyridines

• .

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards of this compound would depend on its reactivity and biological activity. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions for this compound could be vast. It could be explored for potential uses in various fields, such as medicinal chemistry, materials science, or synthetic chemistry.